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Compound of Interest

Compound Name: Sarafloxacin Hydrochloride

Cat. No.: B211896 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Sarafloxacin Hydrochloride. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Sarafloxacin Hydrochloride is classified as harmful if swallowed, a skin and eye irritant, and

may cause respiratory irritation.[1][2] It is also very toxic to aquatic life with long-lasting effects.

[2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety goggles with side-

shields or a face shield

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[3]

Hands Protective gloves

Gloves must be impermeable

and resistant to the chemical.

[4]

Body
Impervious clothing /

Laboratory coat

A complete suit protecting

against chemicals may be

necessary for large quantities

or spill response.[2][3]

Feet Closed-toe shoes

Protective boots may be

required depending on the

scale of work.[4]

Respiratory Suitable respirator

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator is recommended.[3]

For higher-level protection or

when dust may be generated,

use OV/AG/P99 (US) or ABEK-

P2 (EU) respirator cartridges.

[3] Always use respirators and

components tested and

approved under appropriate

government standards.[3]

Operational Plan: Safe Handling Protocol
This step-by-step guide outlines the process for safely handling Sarafloxacin Hydrochloride
from receipt to use.

Experimental Workflow for Handling Sarafloxacin Hydrochloride
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Preparation Phase

Handling Phase

Post-Experiment Phase

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Assemble and inspect all required PPE

Prepare work area: clear of clutter, have spill kit ready

Carefully weigh the solid compound, avoiding dust generation

Prepare solutions within the fume hood

Clearly label all containers

Conduct experiment, minimizing aerosol formation

Decontaminate work surfaces

Segregate and label waste for disposal

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sarafloxacin Hydrochloride.
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Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Ensure a properly functioning chemical fume hood or other suitable exhaust ventilation is

available and in use.[1][2][4]

Assemble all necessary PPE as detailed in Table 1 and inspect it for any damage.

Prepare the work area by removing unnecessary items and ensuring a spill kit is readily

accessible.

Handling:

When weighing the solid material, do so carefully to avoid the formation of dust.[1][3][4]

If creating solutions, perform this task within the fume hood.

Keep all containers tightly sealed when not in use.[1][2][3]

Avoid all direct contact with the skin and eyes and prevent inhalation of dust or aerosols.

[1][2][4]

Do not eat, drink, or smoke in the handling area.[1][2]

Post-Handling:

Decontaminate all work surfaces after use.

Properly label and store any remaining material according to the storage guidelines.

Segregate waste materials for appropriate disposal.

Remove PPE carefully to avoid cross-contamination and wash hands thoroughly with soap

and water.[1][4]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure.
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Eye Contact: Immediately flush eyes with large amounts of water for several minutes,

removing contact lenses if present and easy to do so.[1][4] Seek prompt medical attention.[1]

An eye-wash station should be readily accessible.[2]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with plenty of soap and water.[1][4] Seek medical attention.[1]

Inhalation: Move the individual to fresh air immediately.[1][4] If breathing is difficult, trained

personnel may administer CPR, but mouth-to-mouth resuscitation should be avoided.[1]

Seek immediate medical attention.

Ingestion: Rinse the mouth out with water.[1][4] Do NOT induce vomiting.[1] Seek immediate

medical attention.[1]

Spill Response
In the case of a spill, follow these procedural steps to ensure safety and proper cleanup.

Chemical Spill Response Workflow
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Evacuate and secure the area

Notify supervisor and safety personnel

Don full PPE (including respiratory protection)

Contain the spill

Clean up the spill

Solid: Sweep up
Liquid: Absorb

Decontaminate the area

Dispose of waste

Restock spill kit

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.
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Evacuate and Secure: Immediately evacuate personnel from the affected area and restrict

access.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Wear Full PPE: Before attempting to clean the spill, don the appropriate full personal

protective equipment, including respiratory protection.[1]

Containment: Prevent the spill from spreading and keep it away from drains or water

courses.[1]

Clean-up:

For solid spills, carefully sweep or shovel the material into a suitable, closed container for

disposal.[3] Avoid creating dust.

For liquid spills, absorb the solution with an inert, non-combustible material like diatomite

or universal binders.[1]

Decontamination: Scrub the affected surfaces and any contaminated equipment with alcohol.

[1]

Disposal: Place all contaminated materials, including cleaning supplies and PPE, into a

sealed container and dispose of it as hazardous waste according to all local, state, and

federal regulations.[1]

Storage and Disposal
Proper storage and disposal are critical for safety and environmental protection.

Storage:

Keep containers tightly sealed in a dry, cool, and well-ventilated area.[1][2][3]

The recommended storage temperature is 4°C, though some suppliers may recommend

-20°C for powder.[1][2][5]

Protect from direct sunlight and sources of ignition.[1][2]
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Store locked up.[1]

Disposal:

Dispose of waste material in accordance with all applicable country, federal, state, and

local regulations.[1]

Do not allow the product to enter drains, water courses, or the soil.[1][6]

It is recommended to use a licensed professional waste disposal company.[3][7]

Physical and Chemical Properties
The following table summarizes key quantitative data for Sarafloxacin Hydrochloride.

Table 2: Physical and Chemical Data

Property Value

Molecular Formula C₂₀H₁₈ClF₂N₃O₃

Molecular Weight 421.83 g/mol [1][2]

Appearance Solid; White to light yellow powder[1][7]

Melting Point >240 °C[1]

Boiling Point 621.4 °C at 760 mmHg[1]

Occupational Exposure Limits
No data available; contains no substances with

established limit values.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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